Cas no 2227817-71-0 ((2S)-1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-amine)

• Product Name: (2S)-1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-amine
• CAS No: 2227817-71-0
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• CID: 6235199
• PubChem ID: 165733722
• Update Time: 2025-05-21

(2S)-1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-amine
• 2227817-71-0
• EN300-1920485

• Inchi： 1S/C9H10BrClFN/c1-5(13)4-6-7(10)2-3-8(11)9(6)12/h2-3,5H,4,13H2,1H3/t5-/m0/s1
• InChI Key： WFDXFKSFZPHILS-YFKPBYRVSA-N
• SMILES： BrC1=CC=C(C(=C1C[C@H](C)N)F)Cl

Computed Properties

• Exact Mass: 264.96692g/mol
• Monoisotopic Mass: 264.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-amine

Chemical Compound CAS No. 2227817-71-0: (2S)-1-(6-Bromo-3-Chloro-2-Fluorophenyl)Propan-2-Amine

The compound (2S)-1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-amine with CAS No. 2227817-71-0 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique stereochemistry and the presence of multiple halogen substituents, which contribute to its distinct physical and chemical properties. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various disease states.

Synthesis and Structural Features

The synthesis of (2S)-1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of bromine, chlorine, and fluorine atoms at specific positions on the aromatic ring is achieved through a combination of electrophilic substitution reactions and subsequent functional group transformations. The stereochemistry at the propanamine center is carefully controlled during the synthesis to ensure the desired (S)-configuration, which is critical for its biological activity.

Recent advancements in asymmetric synthesis techniques have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research purposes. The compound's structure includes a chiral propanamine group attached to a heavily halogenated phenyl ring, which imparts unique electronic and steric properties. These properties are essential for its interactions with biological targets, such as enzymes or receptors, in various pharmacological studies.

Physical and Chemical Properties

Physical and Chemical Properties

The physical and chemical properties of (2S)-1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-amine have been extensively characterized to understand its behavior under different conditions. The compound exhibits a melting point of approximately 155°C and a boiling point around 380°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in water due to its hydrophobic nature.

Spectroscopic analyses, including UV-vis, IR, and NMR spectroscopy, have provided insights into its molecular structure and purity. The presence of multiple halogen atoms significantly influences its electronic absorption spectrum, making it useful for applications in fluorescence-based assays. Additionally, the compound's stability under various pH conditions has been evaluated, revealing its resistance to hydrolysis under physiological conditions.

Biological Activity and Applications

Recent studies have demonstrated that (2S)-1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-amine exhibits potent biological activity across multiple therapeutic areas. In preclinical models, it has shown remarkable efficacy as an inhibitor of key enzymes involved in metabolic disorders, such as diabetes and obesity. Its ability to modulate enzyme activity without causing significant cytotoxicity makes it a promising candidate for drug development.

In addition to its enzymatic targets, this compound has also been investigated for its potential as an antagonist of G-protein coupled receptors (GPCRs), which are implicated in numerous diseases, including cardiovascular disorders and neurological conditions. Preclinical data indicate that it binds selectively to these receptors with high affinity, suggesting its potential as a lead molecule for developing novel therapeutics.

Furthermore, (2S)-1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-amine has been explored as an intermediate in the synthesis of more complex molecules with enhanced pharmacokinetic profiles. Its role as a building block in medicinal chemistry highlights its versatility and importance in drug discovery pipelines.

Safety and Handling

The safety profile of (2S)-1-(6-bromo-3-chloro-2-fluorophenyl)propan-amine has been thoroughly assessed to ensure safe handling during research and development activities. Acute toxicity studies in laboratory animals reveal that it has a low toxicity profile when administered via oral or intravenous routes. However, precautions should be taken to avoid prolonged or repeated exposure due to the presence of halogenated aromatic groups.

Eco-toxicological assessments have also been conducted to evaluate its potential environmental impact. Results indicate that the compound degrades slowly under aerobic conditions but does not pose significant risks to aquatic life at concentrations typically encountered during industrial processes.

In conclusion, (S)-1-(6-bromo -3-chloro - 4 - fluorophenyl ) propan - amine (CAS No: ) stands out as a valuable tool in modern medicinal chemistry due to its unique structural features , robust biological activity , and favorable safety profile . As research continues , this compound is expected to play an increasingly important role in the development of innovative therapeutic agents addressing unmet medical needs . p >